4-{3-[(4-Fluorophenyl)methyl]-1,6,7-trimethyl-2,4-dioxo-1,3,5-trihydro-4-imida zolino[1,2-h]purin-8-yl}benzenesulfonamide

• IUPAC Name: 4-[2-[(4-fluorophenyl)methyl]-4,7,8-trimethyl-1,3-dioxopurino[7,8-a]imidazol-6-yl]benzenesulfonamide
• InChI: InChI=1S/C23H21FN6O4S/c1-13-14(2)30-19-20(26-22(30)29(13)17-8-10-18(11-9-17)35(25,33)34)27(3)23(32)28(21(19)31)12-15-4-6-16(24)7-5-15/h4-11H,12H2,1-3H3,(H2,25,33,34)
• InChI Key: TWHWPFSBPZKCLL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C3=C(N=C2N1C4=CC=C(C=C4)S(=O)(=O)N)N(C(=O)N(C3=O)CC5=CC=C(C=C5)F)C)C
• Molecular Formula: C23H21FN6O4S
• Molecular Weight: 496.5 g/mol
• CAS No.: 938916-84-8

Description

4-{3-[(4-Fluorophenyl)methyl]-1,6,7-trimethyl-2,4-dioxo-1,3,5-trihydro-4-imida zolino[1,2-h]purin-8-yl}benzenesulfonamide is a useful research compound. Its molecular formula is C23H21FN6O4S and its molecular weight is 496.52. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Bioactivity Studies

Benzenesulfonamide derivatives have been synthesized and studied for their bioactive properties, including anticancer, anti-inflammatory, antioxidant, and enzyme inhibition activities. These compounds are of interest due to their potential therapeutic applications and the ability to modify their structure to enhance bioactivity and selectivity for specific biological targets.

One study discusses the synthesis of new benzenesulfonamide derivatives and evaluates their cytotoxic and enzyme inhibitory effects. Compounds showing significant activity were identified as potential leads for developing anticancer drugs due to their selective inhibition of specific human carbonic anhydrase isoforms, which are relevant targets in cancer therapy (Gul et al., 2018).